Cas no 70867-35-5 (Carbonic acid, methyl 1-methylethenyl ester)

• Product Name: Carbonic acid, methyl 1-methylethenyl ester
• CAS No: 70867-35-5
• MF: C₅H₈O₃
• MW: 116.115221977234
• CID: 546452
• PubChem ID: 12632746
• Update Time: 2025-04-19

Carbonic acid, methyl 1-methylethenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, methyl 1-methylethenyl ester
• methyl prop-1-en-2-yl carbonate
• SCHEMBL6140627
• DTXSID90505059
• 70867-35-5

• Inchi： 1S/C5H8O3/c1-4(2)8-5(6)7-3/h1H2,2-3H3
• InChI Key： SFIYEZRUWWEQPM-UHFFFAOYSA-N
• SMILES： O(C(=O)OC)C(=C)C

Computed Properties

• Exact Mass: 116.04734
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53